Cas no 1653975-45-1 (2,6-Bis(trifluoromethyl)pyridine-4-boronic acid)

2,6-Bis(trifluoromethyl)pyridine-4-boronic acid is a specialized boronic acid derivative featuring a pyridine core substituted with two trifluoromethyl groups at the 2- and 6-positions and a boronic acid moiety at the 4-position. This compound is particularly valuable in Suzuki-Miyaura cross-coupling reactions, where its electron-withdrawing trifluoromethyl groups enhance reactivity and selectivity. The boronic acid functionality facilitates efficient C-C bond formation, making it useful in pharmaceutical and agrochemical synthesis. Its stability under typical reaction conditions and compatibility with various catalysts further contribute to its utility in constructing complex heterocyclic frameworks. The compound's unique structure also offers potential in material science applications.

2,6-Bis(trifluoromethyl)pyridine-4-boronic acid structure

1653975-45-1 structure

Product Name:2,6-Bis(trifluoromethyl)pyridine-4-boronic acid

CAS No:1653975-45-1

MF:C₇H₄BF₆NO₂

MW:258.913582801819

CID:4935130

PubChem ID:72216305

Update Time:2025-05-28

2,6-Bis(trifluoromethyl)pyridine-4-boronic acid Chemical and Physical Properties

Names and Identifiers

- 2,6-Bis(trifluoromethyl)pyridine-4-boronic acid
- (2,6-Bis(trifluoromethyl)pyridin-4-yl)boronic acid
- [2,6-BIS(TRIFLUOROMETHYL)PYRIDIN-4-YL]BORONIC ACID
- AMY38267
- AB80804
- VHHZSZSIBHKBEO-UHFFFAOYSA-N
- starbld0018328
- 1653975-45-1
- AKOS017344855
- Inchi： 1S/C7H4BF6NO2/c9-6(10,11)4-1-3(8(16)17)2-5(15-4)7(12,13)14/h1-2,16-17H
- InChI Key： VHHZSZSIBHKBEO-UHFFFAOYSA-N
- SMILES： FC(C1C=C(B(O)O)C=C(C(F)(F)F)N=1)(F)F

Computed Properties

Exact Mass: 259.0239275g/mol
Monoisotopic Mass: 259.0239275g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 17
Rotatable Bond Count: 1
Complexity: 246
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 53.4

2,6-Bis(trifluoromethyl)pyridine-4-boronic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A242001739-250mg	2,6-Bis(trifluoromethyl)pyridine-4-boronic acid	1653975-45-1	98%	250mg	801.49 USD	2021-06-15
Alichem	A242001739-500mg	2,6-Bis(trifluoromethyl)pyridine-4-boronic acid	1653975-45-1	98%	500mg	1,155.09 USD	2021-06-15
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B903743-5mg	2,6-Bis(trifluoromethyl)pyridine-4-boronic acid	1653975-45-1	95%	5mg	￥1,306.00	2022-09-02
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B903743-25mg	2,6-Bis(trifluoromethyl)pyridine-4-boronic acid	1653975-45-1	95%	25mg	￥2,720.00	2022-09-02
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B903743-100mg	2,6-Bis(trifluoromethyl)pyridine-4-boronic acid	1653975-45-1	95%	100mg	￥22,880.00	2022-09-02